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Compound of Interest

Compound Name: 3,5-Dibromo-4-methylanisole

Cat. No.: B084745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological significance of 3,5-Dibromo-4-methylanisole. The information is

curated for professionals in research and development, with a focus on data presentation,

experimental context, and logical relationships.

Core Compound Information
CAS Number: 14542-71-3[1][2]

IUPAC Name: 2,6-Dibromo-4-methoxytoluene[3][4]

Also known as: Anisole, 3,5-dibromo-4-methyl-[3][4]

This compound is a halogenated aromatic ether, a class of molecules with diverse applications

in organic synthesis and potential biological activities.

Physicochemical Properties
A summary of the key physicochemical properties for 3,5-Dibromo-4-methylanisole is

presented in Table 1. At present, experimental data on properties such as melting and boiling

points are not readily available in the surveyed literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b084745?utm_src=pdf-interest
https://www.benchchem.com/product/b084745?utm_src=pdf-body
https://www.2abiotech.net/show_product.html?pro_id=125347
https://www.chemeo.com/cid/35-941-8/2-6-Dibromo-4-methoxytoluene
https://webbook.nist.gov/cgi/inchi?ID=C14542713&Mask=200
https://www.pschemicals.com/index.php?p=product&CAS_nr=14542-71-3&id=758744
https://webbook.nist.gov/cgi/inchi?ID=C14542713&Mask=200
https://www.pschemicals.com/index.php?p=product&CAS_nr=14542-71-3&id=758744
https://www.benchchem.com/product/b084745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 14542-71-3 [1][2]

Molecular Formula C₈H₈Br₂O [3][5]

Molecular Weight 279.96 g/mol [3][5]

Purity 96+% [1]

Spectroscopic Data
Detailed spectroscopic information is crucial for the identification and characterization of 3,5-
Dibromo-4-methylanisole.

Mass Spectrometry
The mass spectrum (electron ionization) for 3,5-Dibromo-4-methylanisole is available and

provides key information about its molecular weight and fragmentation pattern.[3]

Synthesis of 3,5-Dibromo-4-methylanisole
While a specific, detailed experimental protocol for the synthesis of 3,5-Dibromo-4-
methylanisole is not widely published, a plausible and commonly utilized synthetic pathway

involves the Sandmeyer reaction, starting from its aniline analogue.

Proposed Synthetic Pathway
The logical workflow for the synthesis of 3,5-Dibromo-4-methylanisole is depicted below. This

pathway highlights the key transformation from the precursor, 3,5-Dibromo-4-methylaniline.

Proposed Synthesis of 3,5-Dibromo-4-methylanisole

Starting Material Intermediate Final Product

3,5-Dibromo-4-methylaniline
(CAS: 13194-73-5)

Aryl Diazonium Salt
(in situ)

 Diazotization 
 (NaNO₂, H₂SO₄, H₂O, 0-5 °C) 3,5-Dibromo-4-methylanisole

(CAS: 14542-71-3)

 Hydrolysis 
 (H₂O, heat) 
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Click to download full resolution via product page

Caption: Proposed synthesis of 3,5-Dibromo-4-methylanisole via a Sandmeyer-type reaction.

Experimental Considerations
Step 1: Diazotization of 3,5-Dibromo-4-methylaniline

The initial step involves the conversion of the primary aromatic amine, 3,5-Dibromo-4-

methylaniline, into a diazonium salt. This is typically achieved by treating the amine with nitrous

acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong acid, such as

sulfuric acid or hydrochloric acid, at low temperatures (0-5 °C) to ensure the stability of the

diazonium salt.

Step 2: Conversion to 3,5-Dibromo-4-methylanisole

The subsequent step involves the displacement of the diazonium group. To obtain the anisole

derivative, the diazonium salt solution is subjected to hydrolysis, typically by heating in an

aqueous solution. This replaces the diazonium group with a hydroxyl group, forming the

corresponding phenol. The resulting phenol can then be methylated using a suitable

methylating agent, such as dimethyl sulfate or methyl iodide, under basic conditions to yield the

final product, 3,5-Dibromo-4-methylanisole.

Potential Biological Activities of Brominated
Anisoles
While specific biological studies on 3,5-Dibromo-4-methylanisole are not extensively

documented, the broader class of brominated phenols and their derivatives, including

brominated anisoles, has been a subject of interest in environmental and toxicological

research. Brominated phenols are known to be used as flame retardants, herbicides, and

antimicrobial agents. Some brominated anisoles are metabolites of these compounds and can

be found in the environment, particularly in marine ecosystems.

The presence of bromine atoms can significantly influence the biological properties of aromatic

compounds, often enhancing their lipophilicity and, in some cases, their biological activity.
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Related Compounds
For researchers interested in structure-activity relationships, several related brominated

methylanisoles are commercially available and have been characterized. The structural

relationship between these compounds can inform the design of new derivatives and studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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